Cas no 898769-32-9 (3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone)

• Product Name: 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone
• CAS No: 898769-32-9
• MF: C₁₈H₂₀OS
• MW: 284.415803909302
• CID: 869523
• PubChem ID: 24726231
• Update Time: 2025-10-22

3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
• 3-(2,3-DIMETHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
• AKOS016021743
• 3-(2,3-Dimethylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
• 898769-32-9
• DTXSID40644624
• MFCD03843621
• 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone

• MDL： MFCD03843621
• Inchi： 1S/C18H20OS/c1-13-5-4-6-15(14(13)2)9-12-18(19)16-7-10-17(20-3)11-8-16/h4-8,10-11H,9,12H2,1-3H3
• InChI Key： YSVJTTJBXGMLIZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 284.12300
• Monoisotopic Mass: 284.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.84080

Additional information on 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone

3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone: A Comprehensive Overview

The compound with CAS No. 898769-32-9, commonly referred to as 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines aromatic rings with sulfur-containing functional groups. The long-chain substituents and aromatic systems present in this molecule make it a versatile building block for various applications.

Recent studies have highlighted the potential of 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and as a precursor for functionalized surfaces. The sulfur atom in the thiomethyl group introduces interesting electronic properties, which can be exploited in applications ranging from electronics to catalysis. For instance, a study published in *Advanced Materials* demonstrated that this compound can serve as a key intermediate in the fabrication of high-performance organic semiconductors.

The synthesis of 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone typically involves multi-step organic reactions, including Friedel-Crafts alkylation and thiolation processes. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to streamline the synthesis process, reducing production costs and improving scalability.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility profile makes it suitable for use in various solution-based chemical processes. The presence of methyl groups on the aromatic ring enhances the molecule's stability under thermal and oxidative conditions, which is a critical factor for its industrial applications.

One of the most promising areas for 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone is its application in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been explored in several pharmacological studies. For example, researchers have investigated its potential as an anti-inflammatory agent and have found encouraging results in preclinical models. The sulfur-containing group is particularly advantageous in this context, as it can facilitate interactions with biological targets.

Moreover, the compound has shown potential in the field of green chemistry. Its use as a renewable resource-based material has been explored, with studies focusing on its compatibility with biodegradable polymers. This aligns with the growing demand for sustainable materials in industries such as packaging and textiles.

In conclusion, 3-(2,3-Dimethylphenyl)-4'-thiomethylpropiophenone (CAS No. 898769-32-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.